Cas no 36792-49-1 (Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI))

Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI) structure
36792-49-1 structure
Product Name:Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
CAS No:36792-49-1
MF:C9H13N5O11P2
MW:429.173943281174
CID:305254
PubChem ID:169817
Update Time:2025-04-19

Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
    • DTXSID10958008
    • 1-{2-Azido-2-deoxy-5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxypyrimidin-2(1H)-one
    • 36792-49-1
    • N3UDP
    • [(2R,3S,4R)-4-azido-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • Uridine 5'-(trihydrogen diphosphate), 2'-azido-2'-deoxy-
    • Inchi: 1S/C9H13N5O11P2/c10-13-12-6-7(16)4(3-23-27(21,22)25-26(18,19)20)24-8(6)14-2-1-5(15)11-9(14)17/h1-2,4,6-8,16H,3H2,(H,21,22)(H,11,15,17)(H2,18,19,20)/t4-,6-,7-,8?/m1/s1
    • InChI Key: JPDZOZSNEDHGDF-ZRTZXPPTSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H](C(N2C=CC(NC2=O)=O)O1)N=[N+]=[N-])O

Computed Properties

  • Exact Mass: 429.00879
  • Monoisotopic Mass: 429.00868024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • PSA: 240.92
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